Cas no 303972-86-3 (2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide)

2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide structure
303972-86-3 structure
Product Name:2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide
CAS No:303972-86-3
MF:C20H25N5O3S
MW:415.509202718735
CID:6611015
PubChem ID:3123522
Update Time:2024-01-19

2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide
    • SR-01000369074
    • 2-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)sulfanyl-N-phenylacetamide
    • 303972-86-3
    • AKOS000717452
    • AB01281416-01
    • Z238920784
    • F0372-0533
    • NCGC00282282-01
    • 2-((7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)-N-phenylacetamide
    • SR-01000369074-1
    • Inchi: 1S/C20H25N5O3S/c1-3-4-5-9-12-25-16-17(24(2)19(28)23-18(16)27)22-20(25)29-13-15(26)21-14-10-7-6-8-11-14/h6-8,10-11H,3-5,9,12-13H2,1-2H3,(H,21,26)(H,23,27,28)
    • InChI Key: ZINFERSWOIYTRM-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC=CC=1)=O)C1=NC2=C(C(NC(N2C)=O)=O)N1CCCCCC

Computed Properties

  • Exact Mass: 415.16781085g/mol
  • Monoisotopic Mass: 415.16781085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 122Ų

2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide Pricemore >>

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